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Compound of Interest

Compound Name: trioctylphosphine sulfide

Cat. No.: B1606105

Essential safety protocols for researchers, scientists, and drug development professionals on
the proper handling and disposal of trioctylphosphine sulfide.

This guide provides critical safety and logistical information for the use of trioctylphosphine
sulfide in a laboratory setting. Adherence to these procedures is paramount to ensure personal
safety and proper environmental stewardship.

Trioctylphosphine sulfide is an organophosphorus compound that necessitates careful
handling due to its potential health risks.[1] It is known to cause skin irritation and serious eye
damage.[2]

Personal Protective Equipment (PPE)

When working with trioctylphosphine sulfide, a comprehensive suite of personal protective
equipment is mandatory. The following table outlines the required PPE for various parts of the
body.
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. Specifications and
Body Part Required PPE .
Recommendations

Goggles should conform to
European standard EN 166 or
Chemical Goggles and/or Full NIOSH (US) standards.[3][4][5]
Eyes/Face ) .
Face Shield A full face shield is
recommended for maximum

protection.[6]

Neoprene or nitrile rubber
gloves are recommended.[6][7]
For prolonged or frequently
repeated contact, a glove with
a protection class of 5 or
Hands Chemical-Resistant Gloves higher (breakthrough time >
240 minutes) is advised. For
brief contact, a protection class
of 3 or higher (> 60 minutes) is
suitable.[6] Always inspect
gloves before use and use
proper removal techniques.[4]

A complete suit protecting

against chemicals, overalls, or
Body Protective Clothing a PVC apron should be worn.

[4][6] Ensure clothing prevents

any skin exposure.

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if

) ) exposure limits are exceeded,

Respiratory Approved Respirator S

if irritation or other symptoms
are experienced, or when
working outside of a chemical

fume hood.[8]
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Chemical Properties and Physical Data

A summary of the key physical and chemical properties of trioctylphosphine sulfide is
provided below for easy reference.

Property Value

Molecular Formula C24H51PS[1][2][9]

Molecular Weight 402.71 g/mol [1][2]

Appearance Colorless to pale yellow clear liquid[1][10]
Boiling Point 478.7°C at 760 mmHg[9][11]

Flash Point 243.3°C[9][11]

Density 0.881 g/cm3[9][11]

Procedural Workflow for Handling
Trioctylphosphine Sulfide

The following diagram outlines the standard operating procedure for the safe handling of
trioctylphosphine sulfide, from initial preparation to final disposal.

Workflow for Safe Handling of Trioctylphosphine Sulfide

Cleanup & Decontamination Waste Disposal

Click to download full resolution via product page
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Safe handling workflow for trioctylphosphine sulfide.

Detailed Experimental Protocols

Handling Procedures:

e Ventilation: Always handle trioctylphosphine sulfide in a well-ventilated area, preferably
within a chemical fume hood.[3]

« Avoid Contact: Prevent all personal contact with the substance, including inhalation of vapors
and direct contact with skin and eyes.[6]

¢ Inert Atmosphere: As the related compound trioctylphosphine is air-sensitive, it is best
practice to handle trioctylphosphine sulfide under an inert atmosphere.[4]

e Hygiene: Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in the work
area.[3]

Spill Management:

e Minor Spills: Immediately clean up all spills.[6] Absorb the spill with an inert material and
place it in a suitable, closed container for disposal.[3][4]

o Major Spills: Evacuate the area and move upwind.[6] Alert emergency responders and
inform them of the nature and location of the hazard.[6]

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids.[3] Seek immediate medical attention.

o Skin Contact: Immediately flush the affected area with large amounts of water.[6] Remove all
contaminated clothing and shoes.[6][8] Seek medical attention.

 Inhalation: Move the individual to fresh air.[3] If breathing is difficult, administer oxygen. Seek
immediate medical attention.
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Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water.[4] Seek immediate
medical attention.[3]

Storage and Disposal Plan:

Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area
designated as a corrosives area.[3][6][3]

Disposal: Trioctylphosphine sulfide and its container must be disposed of as hazardous
waste.[6] All waste disposal must comply with local, state, and federal regulations.[6] It is
recommended to consult a licensed professional waste disposal service.[4] Do not allow the
chemical or its wash water to enter drains.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 2551-53-3: Trioctylphosphine sulfide | CymitQuimica [cymitquimica.com]

2. Phosphine sulfide, trioctyl- | C24H51PS | CID 75697 - PubChem
[pubchem.ncbi.nim.nih.gov]

. fishersci.co.uk [fishersci.co.uk]

. geneseo.edu [geneseo.edu]

. echemi.com [echemi.com]

. datasheets.scbt.com [datasheets.scbt.com]
. gelest.com [gelest.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

© 00 ~N oo 0o b~ W

. lookchem.com [lookchem.com]
10. strem.com [strem.com]

11. trioctylphosphine sulphide | CAS#:2551-53-3 | Chemsrc [chemsrc.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.geneseo.edu/sites/default/files/sites/chemstockroom/SDS/331/Trioctylphosphine.pdf
https://www.geneseo.edu/sites/default/files/sites/chemstockroom/SDS/331/Trioctylphosphine.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10753152&productDescription%3D100ML+Trioctylphosphine%2C+90%25%2C+technical+grade%2C+AcroSeal&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10753152&productDescription%3D100ML+Trioctylphosphine%2C+90%25%2C+technical+grade%2C+AcroSeal&countryCode=GB&language=en
https://datasheets.scbt.com/sc-296638.pdf
https://pim-resources.coleparmer.com/sds/13679.pdf
https://www.benchchem.com/product/b1606105?utm_src=pdf-body
https://datasheets.scbt.com/sc-296638.pdf
https://datasheets.scbt.com/sc-296638.pdf
https://www.geneseo.edu/sites/default/files/sites/chemstockroom/SDS/331/Trioctylphosphine.pdf
https://datasheets.scbt.com/sc-296638.pdf
https://www.benchchem.com/product/b1606105?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/2551-53-3/
https://pubchem.ncbi.nlm.nih.gov/compound/Phosphine-sulfide_-trioctyl
https://pubchem.ncbi.nlm.nih.gov/compound/Phosphine-sulfide_-trioctyl
https://www.fishersci.co.uk/store/msds?partNumber=10753152&productDescription%3D100ML+Trioctylphosphine%2C+90%25%2C+technical+grade%2C+AcroSeal&countryCode=GB&language=en
https://www.geneseo.edu/sites/default/files/sites/chemstockroom/SDS/331/Trioctylphosphine.pdf
https://www.echemi.com/sds/trioctylphosphine-temppid160705004378.html
https://datasheets.scbt.com/sc-296638.pdf
https://www.gelest.com/wp-content/uploads/OMPH080_TRIOCTYLPHOSPHINE-95_GHS-US_English-US.pdf
https://pim-resources.coleparmer.com/sds/13679.pdf
https://www.lookchem.com/404.htm
https://www.strem.com/product/15-7550
https://www.chemsrc.com/en/cas/2551-53-3_432271.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling
Trioctylphosphine Sulfide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606105#personal-protective-equipment-for-
handling-trioctylphosphine-sulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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